Cas no 2694732-54-0 (2,4-dichloro-5H-pyrrolo3,2-dpyrimidine-7-sulfonyl chloride)

• Product Name: 2,4-dichloro-5H-pyrrolo3,2-dpyrimidine-7-sulfonyl chloride
• CAS No: 2694732-54-0
• MF: C₆H₂Cl₃N₃O₂S
• MW: 286.522976398468
• CID: 5613726
• PubChem ID: 165947737
• Update Time: 2025-06-24

2,4-dichloro-5H-pyrrolo3,2-dpyrimidine-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-7-sulfonyl chloride
• 2694732-54-0
• EN300-33050982
• 2,4-dichloro-5H-pyrrolo3,2-dpyrimidine-7-sulfonyl chloride

• Inchi： 1S/C6H2Cl3N3O2S/c7-5-4-3(11-6(8)12-5)2(1-10-4)15(9,13)14/h1,10H
• InChI Key： UPNHGXANOYIMJI-UHFFFAOYSA-N
• SMILES： ClS(C1=CNC2C(=NC(=NC1=2)Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 284.893331g/mol
• Monoisotopic Mass: 284.893331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84.1Ų

Additional information on 2,4-dichloro-5H-pyrrolo3,2-dpyrimidine-7-sulfonyl chloride

Introduction to 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-7-sulfonyl chloride (CAS No. 2694732-54-0)

The compound 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-7-sulfonyl chloride (CAS No. 2694732-54-0) is a highly versatile intermediate in the field of pharmaceutical and agrochemical research. Its unique structural features, characterized by a fused pyrrolopyrimidine core and a sulfonyl chloride functional group, make it a valuable building block for the synthesis of biologically active molecules.

Recent advancements in medicinal chemistry have highlighted the significance of heterocyclic scaffolds in drug design. The pyrrolo[3,2-d]pyrimidine motif is particularly noteworthy due to its presence in several clinically relevant compounds. For instance, derivatives of this scaffold have been explored for their potential in inhibiting kinases and other enzymes involved in cancer pathways. The introduction of chloro and sulfonyl chloride substituents further enhances the reactivity of this compound, enabling diverse functionalization strategies.

The sulfonyl chloride group is a well-known leaving group in organic synthesis, facilitating nucleophilic substitution reactions that are crucial for constructing complex molecular architectures. This property makes 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-7-sulfonyl chloride an indispensable tool for medicinal chemists seeking to develop novel therapeutic agents.

In the context of current research, this compound has been utilized in the synthesis of inhibitors targeting various disease-related pathways. For example, studies have demonstrated its utility in generating potent inhibitors of Janus kinases (JAKs), which play a crucial role in inflammatory responses and autoimmune diseases. The ability to modify the pyrrolopyrimidine core through sulfonylation reactions allows for fine-tuning of pharmacokinetic properties, such as solubility and metabolic stability.

Moreover, the chloro substituents on the pyrimidine ring provide additional handles for further derivatization. This flexibility has been exploited in the development of small-molecule probes for studying protein-protein interactions. Such probes are essential for understanding complex biological networks and identifying potential drug targets.

The synthesis of 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-7-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of the pyrrolopyrimidine core through cyclization reactions, followed by chlorination and sulfonylation steps. These synthetic routes underscore the compound's importance as a precursor in industrial-scale drug production.

Recent publications have also explored the use of this compound in combinatorial chemistry approaches. By employing libraries of such intermediates, researchers can rapidly screen for novel bioactive molecules with optimized properties. This high-throughput methodology has accelerated the discovery process in drug development pipelines.

The chemical properties of 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-7-sulfonyl chloride make it particularly suitable for applications in fragment-based drug design. Fragment-based approaches rely on identifying small molecular fragments that bind to target proteins with high affinity. These fragments can then be linked or modified to produce lead compounds with improved pharmacological profiles.

In conclusion, 2,4-dichloro-5H-pyrrolo[3,2-d]pyrimidine-7-sulfonyl chloride (CAS No. 2694732-54-0) is a cornerstone compound in modern medicinal chemistry. Its structural versatility and reactivity make it an invaluable resource for developing innovative therapeutic strategies across various therapeutic areas. As research continues to uncover new biological targets and mechanisms, the demand for such versatile intermediates is expected to grow.